Cas no 2408968-74-9 (Dispiro[2.0.3.1]octane-6-carboxylic acid)

• Product Name: Dispiro[2.0.3.1]octane-6-carboxylic acid
• CAS No: 2408968-74-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 4787111
• Update Time: 2025-11-02

Dispiro[2.0.3.1]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Dispiro[2.0.3.1]octane-6-carboxylic acid

• Inchi： 1S/C9H12O2/c10-7(11)6-3-9(4-6)5-8(9)1-2-8/h6H,1-5H2,(H,10,11)
• InChI Key： QPIZVEAXLVBUNM-UHFFFAOYSA-N
• SMILES： C1C2(CC32CC(C(O)=O)C3)C1

Additional information on Dispiro[2.0.3.1]octane-6-carboxylic acid

Exploring the Unique Properties and Applications of Dispiro[2.0.3.1]octane-6-carboxylic acid (CAS No. 2408968-74-9)

In the ever-evolving field of organic chemistry, Dispiro[2.0.3.1]octane-6-carboxylic acid (CAS No. 2408968-74-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic compound, characterized by its dispiro scaffold, offers a fascinating platform for researchers exploring novel synthetic pathways and functional materials. Its carboxylic acid functionality further enhances its versatility, making it a valuable building block in pharmaceutical and material science research.

The molecular architecture of Dispiro[2.0.3.1]octane-6-carboxylic acid presents intriguing challenges and opportunities for synthetic chemists. The spirocyclic framework imparts rigidity to the structure, which can be leveraged in the design of conformationally constrained molecules. This property is particularly valuable in drug discovery, where such scaffolds can improve binding affinity and selectivity. Recent studies have highlighted the potential of dispiro compounds in addressing complex biological targets, aligning with the growing demand for innovative therapeutic agents.

From a synthetic perspective, the preparation of Dispiro[2.0.3.1]octane-6-carboxylic acid involves sophisticated strategies that showcase modern organic chemistry techniques. Researchers are particularly interested in developing efficient routes to access this bicyclic carboxylic acid, with recent advances in catalytic methods offering promising solutions. The compound's stability under various conditions makes it suitable for diverse chemical transformations, enabling the creation of derivatives with tailored properties for specific applications.

In material science, the dispiro[2.0.3.1]octane core has shown potential in the development of advanced polymers and functional materials. The rigid structure can contribute to enhanced thermal stability and mechanical properties, addressing current industry needs for high-performance materials. As sustainability becomes a key focus in material development, the potential to incorporate this renewable-based carboxylic acid into eco-friendly polymers is an exciting area of exploration.

The pharmaceutical industry has shown growing interest in Dispiro[2.0.3.1]octane-6-carboxylic acid as a privileged scaffold for drug design. Its unique three-dimensional shape offers advantages in overcoming challenges associated with flat aromatic systems, which dominate traditional drug discovery. This aligns with current trends in medicinal chemistry that emphasize the importance of three-dimensional drug-like molecules for improved pharmacological profiles.

Analytical characterization of Dispiro[2.0.3.1]octane-6-carboxylic acid presents interesting challenges due to its complex structure. Advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are essential for confirming its structure and purity. These analytical methods are crucial for researchers working with this compound, especially when developing it as a pharmaceutical intermediate or material precursor.

Recent publications have highlighted innovative applications of dispirocyclic compounds in various fields, drawing attention to their unique properties. The octane-carboxylic acid derivative discussed here represents an important addition to this family of compounds. Its potential in asymmetric synthesis and chiral resolution processes is particularly noteworthy, as the pharmaceutical industry continues to demand efficient methods for producing enantiomerically pure compounds.

Safety considerations for handling Dispiro[2.0.3.1]octane-6-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures should be observed, including the use of personal protective equipment. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions when working with this organic acid compound.

The commercial availability of Dispiro[2.0.3.1]octane-6-carboxylic acid has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate stable availability, though researchers should verify current market conditions when planning large-scale projects involving this specialty chemical.

Future research directions for Dispiro[2.0.3.1]octane-6-carboxylic acid are likely to focus on expanding its applications in medicinal chemistry and materials science. The development of novel synthetic methodologies to access this scaffold more efficiently remains an active area of investigation. Additionally, exploration of its biological activity profile may uncover new therapeutic opportunities, particularly in areas requiring structurally unique pharmacophores.

For researchers interested in working with Dispiro[2.0.3.1]octane-6-carboxylic acid, several key resources are available. Scientific literature contains detailed synthetic procedures, while commercial suppliers provide high-quality material for experimental work. Collaborative opportunities exist for those investigating novel applications of this versatile organic building block, particularly in interdisciplinary projects combining chemistry with biology or materials science.

In conclusion, Dispiro[2.0.3.1]octane-6-carboxylic acid (CAS No. 2408968-74-9) represents an exciting area of research with broad potential applications. Its unique structural features, synthetic accessibility, and functional versatility make it a valuable compound for both academic and industrial researchers. As the scientific community continues to explore innovative molecular architectures, this dispirocyclic carboxylic acid is poised to play an important role in advancing multiple fields of chemistry and materials science.